5-Methyl-3-[(4-methylbenzyl)sulfanyl]-4-isothiazolecarbonitrile

• IUPAC Name: 5-methyl-3-[(4-methylphenyl)methylsulfanyl]-1,2-thiazole-4-carbonitrile
• InChI: InChI=1S/C13H12N2S2/c1-9-3-5-11(6-4-9)8-16-13-12(7-14)10(2)17-15-13/h3-6H,8H2,1-2H3
• InChI Key: KVMOSXBFOCPTTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NSC(=C2C#N)C
• Molecular Formula: C13H12N2S2
• DSSTOX Substance ID: DTXSID401322247
• Molecular Weight: 260.4 g/mol
• Solubility: 3.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 338778-15-7

Description

5-Methyl-3-[(4-methylbenzyl)sulfanyl]-4-isothiazolecarbonitrile is a useful research compound. Its molecular formula is C13H12N2S2 and its molecular weight is 260.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research into the synthesis and chemical properties of compounds similar to "5-Methyl-3-[(4-methylbenzyl)sulfanyl]-4-isothiazolecarbonitrile" focuses on understanding their reactivity and potential applications in creating more complex molecules. For example, studies on nitrile sulphides and isothiazoles have explored the synthesis of various derivatives through reactions with different chemical agents, showcasing the versatility of these compounds in organic synthesis (Brownsort & Paton, 1987). These processes often involve cycloadditions and electrophilic quenching, indicating the potential of such compounds in synthesizing biologically active molecules with specific properties (Balasubramaniam, Mirzaei, & Natale, 1990).

Antiproliferative and Antilipolytic Activities

Some derivatives of isothiazoles have been studied for their antiproliferative and antilipolytic activities, suggesting potential applications in treating diseases like obesity and colorectal cancer. Compounds synthesized from isophthalic and terephthalic acid hydrazides showed promise in inhibiting pancreatic lipase and displaying cytotoxicity against a panel of obesity-related colorectal cells, indicating their potential as drug leads with dual antidiabesity-antineoplastic capacities (Shkoor et al., 2021).